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Compound of Interest

Compound Name: (Diethylamino)acetone

Cat. No.: B156032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(Diethylamino)acetone, a versatile bifunctional molecule, serves as a critical building block in

the synthesis of numerous active pharmaceutical ingredients (APIs). Its inherent structure,

featuring both a nucleophilic tertiary amine and an electrophilic ketone, allows for a diverse

range of chemical transformations. This guide provides a comprehensive technical overview

covering the synthesis, mechanistic underpinnings, applications, and quality control of

(Diethylamino)acetone. By grounding theoretical knowledge in practical, field-proven insights,

this document aims to equip researchers and drug development professionals with the

necessary information to effectively and safely utilize this important pharmaceutical

intermediate.

Core Chemical and Physical Properties
A foundational understanding of (Diethylamino)acetone's properties is paramount for its

successful application in synthesis, dictating reaction conditions, purification strategies, and

storage protocols.
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Property Value Source(s)

IUPAC Name 1-(diethylamino)propan-2-one [1]

Synonyms
1-(Diethylamino)-2-propanone,

Diethylaminoacetone
[2][3]

CAS Number 1620-14-0 [4][5]

Molecular Formula C₇H₁₅NO [1][2]

Molecular Weight 129.20 g/mol [1][5]

Appearance Liquid [5]

Density 0.832 g/mL at 25 °C [4][5]

Boiling Point 64 °C at 16 mmHg [4][5]

Flash Point 38 °C (100.4 °F) - closed cup [5]

Refractive Index n20/D 1.425 [4][5]

Storage Temperature 2-8°C [4][5]

Synthesis Methodology: The Mannich Reaction
The most prevalent and efficient industrial synthesis of (Diethylamino)acetone is the Mannich

reaction.[6] This three-component condensation reaction is valued for its atom economy and

operational simplicity. It involves the aminoalkylation of an acidic proton on an enolizable

carbonyl compound.[7]

Causality and Mechanism
The reaction proceeds by combining an enolizable ketone (acetone), a non-enolizable

aldehyde (formaldehyde), and a secondary amine (diethylamine).[8][9]

The mechanism unfolds in two primary stages:

Iminium Ion Formation: Diethylamine performs a nucleophilic attack on the formaldehyde

carbonyl, followed by dehydration, to form the highly electrophilic N,N-diethylmethaniminium
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ion (an Eschenmoser's salt precursor).[7] This step is crucial as it creates the potent

electrophile needed for the subsequent C-C bond formation.

Nucleophilic Attack by Enol: Under the reaction conditions (often mildly acidic), acetone

tautomerizes to its enol form. This enol, acting as a nucleophile, attacks the electrophilic

carbon of the iminium ion.[7] A final deprotonation step yields the β-amino carbonyl product,

(Diethylamino)acetone.
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Figure 1: Synthesis of (Diethylamino)acetone via Mannich Reaction
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Figure 2: Role in Amodiaquine Synthesis
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Caption: Simplified pathway showing the Mannich reaction in Amodiaquine synthesis.
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The diethylamino group is a common structural motif in many pharmaceuticals, contributing to

properties like solubility and the ability to form water-soluble salts, which is essential for drug

formulation. [10]

Analytical and Quality Control Protocols
Ensuring the purity and identity of (Diethylamino)acetone is a non-negotiable aspect of

pharmaceutical manufacturing. A multi-pronged analytical approach provides a self-validating

system, where each technique corroborates the others. [11]
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Analytical Technique Purpose & Rationale Typical Specification

Gas Chromatography (GC-

FID)

Purity and Impurity Profile:

GC is the gold standard for
separating and quantifying
volatile organic
compounds. A Flame
Ionization Detector (FID)
provides excellent
sensitivity for
hydrocarbons. This
method accurately
determines the area
percent purity and detects
any process-related
impurities or degradation
products. [12][13]

Purity: ≥ 96% (assay)

¹H and ¹³C NMR Spectroscopy

Structural Confirmation:

Nuclear Magnetic Resonance

provides an unambiguous

confirmation of the molecular

structure by mapping the

chemical environment of each

proton and carbon atom. This

is the definitive identity test.

Spectrum conforms to

reference standard.

FTIR Spectroscopy

Functional Group Identity:

Infrared spectroscopy confirms

the presence of key functional

groups. For

(Diethylamino)acetone, this

involves identifying the

characteristic C=O (ketone)

stretch and C-N (amine)

vibrations. It serves as a rapid

identity check.

Conforms to reference

spectrum.
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| Karl Fischer Titration | Water Content: Water can act as an unwanted nucleophile or poison

catalysts in subsequent reactions. Its quantification is critical for process control and ensuring

reaction reproducibility. | ≤ 0.5% |

Step-by-Step Quality Control Workflow
Sampling: Obtain a representative sample from the batch using clean, dry equipment.

Visual Inspection: Check for clarity and absence of particulate matter.

Identity Confirmation (FTIR): Record the IR spectrum and overlay it with a validated

reference standard. The spectra must be concordant.

Purity Analysis (GC): Prepare the sample and inject it into a calibrated GC system. Calculate

the area percentage of the main peak. Identify and quantify any impurities against known

standards.

Water Content (Karl Fischer): Determine the water content using an automated Karl Fischer

titrator.

Documentation: Record all results on a Certificate of Analysis (CoA). The batch is released

only if all specifications are met.

Safety, Handling, and Storage
(Diethylamino)acetone is a flammable liquid and an irritant. [1][5]Adherence to strict safety

protocols is mandatory.

Handling: Always handle in a well-ventilated chemical fume hood. [14][15]Use personal

protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles

with side shields, and a flame-retardant lab coat. [16]Use spark-proof tools and ensure all

equipment is electrically bonded and grounded to prevent static discharge. [17]* Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area designated for

flammable liquids. [5][14]Keep away from heat, sparks, open flames, and strong oxidizing

agents. [15]The recommended storage temperature is 2-8°C to minimize vapor pressure and

potential degradation. [4]* Emergency Procedures:
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Spill: Absorb spills with an inert, non-combustible material (e.g., vermiculite, sand) and

place in a sealed container for hazardous waste disposal. [16] * Fire: Use dry chemical,

CO₂, or alcohol-resistant foam to extinguish. [14] * Exposure: In case of skin or eye

contact, flush immediately with copious amounts of water for at least 15 minutes and seek

medical attention. [2]If inhaled, move to fresh air. [17]

Conclusion
(Diethylamino)acetone stands out as a high-value intermediate in pharmaceutical synthesis

due to its synthetic accessibility via the robust Mannich reaction and the versatile reactivity of

its dual functional groups. Its successful application in the manufacturing of essential medicines

like Amodiaquine underscores its importance. A thorough understanding of its synthesis,

chemical behavior, analytical validation, and safe handling procedures, as detailed in this

guide, is essential for any scientist or researcher aiming to leverage this compound in the

complex landscape of drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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